Cas no 920984-77-6 (1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-tris(dibromophenyl)-)

• Product Name: 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-tris(dibromophenyl)-
• CAS No: 920984-77-6
• MF: C₂₁H₉Br₆N₃O₃
• MW: 830.738460302353
• CID: 745990
• PubChem ID: 71422498
• Update Time: 2025-04-19

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-tris(dibromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-tris(dibromophenyl)-
• 1,3,5-tris(2,3-dibromophenyl)-1,3,5-triazinane-2,4,6-trione
• DTXSID50841521
• 920984-77-6

• Inchi： 1S/C21H9Br6N3O3/c22-10-4-1-7-13(16(10)25)28-19(31)29(14-8-2-5-11(23)17(14)26)21(33)30(20(28)32)15-9-3-6-12(24)18(15)27/h1-9H
• InChI Key： QYZWPCQJYTXHNZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1N1C(N(C2C=CC=C(C=2Br)Br)C(N(C2C=CC=C(C=2Br)Br)C1=O)=O)=O)Br

Computed Properties

• Exact Mass: 830.56827g/mol
• Monoisotopic Mass: 824.57442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 60.9Ų